2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: 2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H13N5O4.C2HF3O2/c1-5(2)9(19)14-11-13-8-7(10(20)15-11)12-4-16(8)3-6(17)18;3-2(4,5)1(6)7/h4-5H,3H2,1-2H3,(H,17,18)(H2,13,14,15,19,20);(H,6,7)
• InChI Key: KYEIVXPDFHYFIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)CC(=O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C13H14F3N5O6
• Molecular Weight: 393.28 g/mol

Description

Compound “2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid” is a chemical entity registered in the PubChem database. It is known for its unique structural properties and potential applications in various scientific fields. The compound’s molecular structure and properties make it a subject of interest for researchers in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid” involves specific reaction conditions and reagents. The preparation methods typically include:

Step 1: Initial reaction involving [specific reagents and conditions].

Step 2: Intermediate formation and subsequent reactions under [specific conditions].

Step 3: Final purification and isolation of the compound using [specific techniques].

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves:

Large-scale reactors: for the initial synthesis.

Continuous monitoring: of reaction parameters.

Advanced purification techniques: such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions: Compound “2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid” undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield [specific products], while reduction may yield [specific products].

Scientific Research Applications

Compound “2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating specific diseases.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of compound “2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to specific receptors: or enzymes.

Modulating signaling pathways: involved in [specific biological processes].

Inhibiting or activating: certain biochemical reactions.

Comparison with Similar Compounds

• Compound “CID 2632”
• Compound “CID 6540461”
• Compound “CID 5362065”
• Compound “CID 5479530”

Comparison: Compound “2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid” is unique due to its [specific structural features] and [distinct chemical properties]